Cas no 97-32-5 (Benzamide,4-methoxy-3-nitro-N-phenyl-)

• Product Name: Benzamide,4-methoxy-3-nitro-N-phenyl-
• CAS No: 97-32-5
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 805053
• PubChem ID: 7331
• Update Time: 2025-04-19

Benzamide,4-methoxy-3-nitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-methoxy-3-nitro-N-phenyl-
• 3-NITRO-4-METHOXYBENZANILIDE
• 3-NITRO-P-ANISANILIDE
• 4-Methoxy-3-nitro-N-phenylbenzamide
• W-109365
• NCI60_004220
• Benzamide, 4-methoxy-3-nitro-N-phenyl-
• BRN 3397509
• p-Anisanilide, 3-nitro-
• Tox21_200743
• NCGC00091837-02
• YKOCPBMVMBUTAX-UHFFFAOYSA-N
• CHEMBL1325964
• 97-32-5
• Z27782852
• NSC 50649
• NS00022913
• CCRIS 5842
• CAS-97-32-5
• DTXSID7025558
• DTXCID205558
• NCGC00091837-01
• NCGC00091837-03
• 2-BROMOPROPIONICACIDTERT-BUTYLESTER
• AKOS000371586
• NSC50649
• Oprea1_224729
• SCHEMBL19034437
• FT-0631501
• NCGC00258297-01
• NSC-50649
• EINECS 202-572-9
• 2-12-00-00258 (Beilstein Handbook Reference)
• 4-Methoxy-3-nitrobenzanilide

• Inchi： 1S/C14H12N2O4/c1-20-13-8-7-10(9-12(13)16(18)19)14(17)15-11-5-3-2-4-6-11/h2-9H,1H3,(H,15,17)
• InChI Key： YKOCPBMVMBUTAX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(NC2C=CC=CC=2)=O)C=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.08
• Monoisotopic Mass: 272.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2A^2
• XLogP3: 2.6

Experimental Properties

• Color/Form: Yellowish brown powder
• Density: 1.2499 (rough estimate)
• Boiling Point: 415.31°C (rough estimate)
• Flash Point: 185°C
• Refractive Index: 1.6180 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides